Cas no 227205-81-4 (L-Glutamic acid,bis(phenylmethyl) ester, 4-methylbenzenesulfonate, homopolymer (9CI))

• Product Name: L-Glutamic acid,bis(phenylmethyl) ester, 4-methylbenzenesulfonate, homopolymer (9CI)
• CAS No: 227205-81-4
• MF: C₂₆H₂₉NO₇S
• MW: 499.575966596603
• CID: 244943
• PubChem ID: 13233367
• Update Time: 2025-04-19

L-Glutamic acid,bis(phenylmethyl) ester, 4-methylbenzenesulfonate, homopolymer (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,bis(phenylmethyl) ester, 4-methylbenzenesulfonate, homopolymer (9CI)
• L-GLUTAMIC ACID, BIS PHENYLMETHYL ESTER, 4-METHYL BENZENESULFONATE HOMOPOLYMER
• dibenzyl 2-aminopentanedioate,4-methylbenzenesulfonic acid
• EN300-6739544
• H-GLU(OBZL)-OBZL P-TOSYLATE
• AKOS004111028
• O,O'-Dibenzyl-L-glutamine toluene-p-sulphonate;Dibenzyl (2s)-2-aminopentanedioate 4-methylbenzenesulfonic acid
• FT-0627619
• SCHEMBL2084991
• 227205-81-4
• 4-Methylbenzene-1-sulfonic acid--dibenzyl glutamate (1/1)
• 1,5-Dibenzyl 2-aminopentanedioate 4-methylbenzene-1-sulfonic acid
• DL-Glutamic acid bisbenzyl ester TsOH
• dibenzyl 2-aminopentanedioate;4-methylbenzenesulfonic acid
• 120538-51-4
• DTXSID50530640
• 1,5-dibenzyl 2-aminopentanedioate; 4-methylbenzene-1-sulfonic acid
• dibenzyl (2R)-2-aminopentanedioate 4-methylbenzenesulfonate
• FT-0624370

• Inchi： 1S/C19H21NO4.C7H8O3S/c20-17(19(22)24-14-16-9-5-2-6-10-16)11-12-18(21)23-13-15-7-3-1-4-8-15;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17H,11-14,20H2;2-5H,1H3,(H,8,9,10)
• InChI Key： HVZUAIVKRYGQRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CC1C=CC=CC=1)C(C(CCC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 499.166473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 593
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Boiling Point: 453.5°Cat760mmHg
• Flash Point: 165.6°C
• PSA: 52.54